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Compound of Interest

Compound Name: 2-Bromo-3,4,6-trifluoroaniline

Cat. No.: B074565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for 2-Bromo-3,4,6-
trifluoroaniline, a key intermediate in pharmaceutical and organic synthesis. Adherence to

these guidelines is crucial for ensuring laboratory safety and experimental integrity.

Section 1: Physicochemical and Hazard Data
Proper handling of any chemical begins with a thorough understanding of its properties and

associated hazards. The following table summarizes key data for 2-Bromo-3,4,6-
trifluoroaniline.
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Property Value Reference

Molecular Formula C₆H₃BrF₃N [1][2]

Molecular Weight 225.99 g/mol [1][2]

Appearance Solid [2]

CAS Number 1481-21-6 [1][2][3]

GHS Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection

[4][5]

P302+P352: IF ON SKIN:

Wash with plenty of water.
[4][5]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4][5]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

[4]

P501: Dispose of

contents/container to an

[4][5]
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approved waste disposal plant.

Section 2: Experimental Protocols
The following protocols are provided as general guidelines. Specific experimental conditions

may require modification.

2.1 General Handling and Storage Protocol

Engineering Controls: Always handle 2-Bromo-3,4,6-trifluoroaniline in a well-ventilated

area, preferably within a certified chemical fume hood.[4][6] Ensure that an eyewash station

and safety shower are readily accessible.[7]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles or a face shield.[4][7]

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling large quantities or if dust is generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.

Hygiene: Avoid all personal contact, including inhalation.[4] Do not eat, drink, or smoke in the

laboratory.[4][5] Wash hands thoroughly after handling.[4][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4][6][7]

2.2 Spill Response Protocol

Evacuation: For major spills, evacuate the immediate area and alert emergency services.[4]

Containment: Prevent the spillage from entering drains or water courses.[4]

Cleanup (Minor Spills):
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Wear appropriate PPE as described in section 2.1.

For dry spills, carefully sweep or vacuum up the material, avoiding dust generation.[4] Use

explosion-proof equipment if necessary.[4]

Place the spilled material into a clean, dry, labeled container for disposal.[4]

Wash the spill area with soap and water, and prevent runoff from entering drains.[4]

Decontamination: Thoroughly decontaminate all equipment and clothing after use.[4]

2.3 Representative Synthetic Protocol: Suzuki Coupling

2-Bromo-3,4,6-trifluoroaniline can serve as a substrate in cross-coupling reactions. The

bromine atom can be replaced to form a new carbon-carbon bond. The following is a general,

representative protocol for a Suzuki coupling reaction.

Reaction Setup: To an oven-dried flask, add 2-Bromo-3,4,6-trifluoroaniline (1 equivalent), a

suitable boronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05

equivalents), and a base (e.g., K₂CO₃, 2-3 equivalents).

Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene and water).

Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or

argon) at a temperature appropriate for the specific substrates and catalyst (typically 80-110

°C).

Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as

Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product via column chromatography on silica gel.

Section 3: Visualized Workflows
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3.1 Handling and Safety Workflow

The following diagram illustrates the logical flow of actions and decisions for the safe handling

of 2-Bromo-3,4,6-trifluoroaniline, from preparation to disposal.
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Start: Handling 2-Bromo-3,4,6-trifluoroaniline
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(Review SDS)
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Spill Occurred?

Follow Spill Cleanup Protocol
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Caption: Workflow for safe handling of 2-Bromo-3,4,6-trifluoroaniline.
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3.2 Emergency Response Logic

This diagram outlines the decision-making process in the event of an exposure incident.

Exposure Incident Occurs

Type of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Remove contaminated clothing.
Wash with plenty of water.

Rinse cautiously with water for several minutes.
Remove contact lenses if present.

Move person to fresh air.
Keep comfortable for breathing.

Seek Medical Advice/Attention

Click to download full resolution via product page

Caption: Decision tree for emergency first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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